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Compound of Interest

Compound Name:
Methyl 3-methoxy-4-

methylbenzoate

Cat. No.: B146591 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Methyl 3-methoxy-4-methylbenzoate (CAS No.

3556-83-0), a non-halogenated aromatic ester. Adherence to these guidelines is critical for

personnel safety and environmental protection.

Immediate Safety and Logistical Information
Before beginning any disposal procedure, it is crucial to have the necessary safety measures in

place. The following table summarizes the key properties of Methyl 3-methoxy-4-
methylbenzoate.
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Property Value

CAS Number 3556-83-0[1][2][3][4]

Molecular Formula C10H12O3[2][4]

Molecular Weight 180.203 g/mol [2][4]

Appearance White to Almost white powder to crystal[1]

Purity >98.0% (GC)[1]

Synonyms

3-Methoxy-4-methylbenzoic Acid Methyl Ester,

3-Methoxy-p-toluic Acid Methyl Ester, 4-Methyl-

m-anisic Acid Methyl Ester, Methyl 3-Methoxy-p-

toluate, Methyl 4-Methyl-m-anisate[1][2][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)

or NIOSH (US) standards.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use and disposed of properly after.

Skin and Body Protection: Wear a lab coat, and for larger quantities or potential for

splashing, consider impervious clothing.

Respiratory Protection: If handling the powder outside of a fume hood or if dust is generated,

use a NIOSH-approved respirator with a particle filter.

Step-by-Step Disposal Protocol
The disposal of Methyl 3-methoxy-4-methylbenzoate, as with most laboratory chemicals,

should be handled as hazardous waste unless explicitly determined otherwise by your

institution's Environmental Health and Safety (EHS) office.

Step 1: Waste Identification and Segregation
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Treat all unused or contaminated Methyl 3-methoxy-4-methylbenzoate as hazardous

chemical waste.

Since this compound is a non-halogenated organic solid, it should be segregated from

halogenated waste streams.[5][6] Mixing halogenated and non-halogenated waste increases

disposal costs and complexity.[5]

Step 2: Waste Collection and Containerization

Solid Waste: Collect solid Methyl 3-methoxy-4-methylbenzoate waste in a designated,

compatible, and properly sealed hazardous waste container.[7] Plastic containers are often

preferred.[7]

Solution Waste: If the compound is in a solvent, collect it in a container designated for non-

halogenated liquid waste.[8] Ensure the container is made of a material compatible with the

solvent.

Container Filling: Do not overfill containers. Leave at least a one-inch headspace to allow for

expansion.

Container Closure: Keep the waste container securely capped at all times, except when

adding waste.[7][8][9]

Step 3: Labeling

As soon as waste is first added to the container, affix a hazardous waste label provided by

your EHS office.[6][10]

The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "Methyl 3-methoxy-4-methylbenzoate".

The approximate quantity or concentration.

The date the waste was first added to the container.
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The name of the principal investigator or lab group.

Step 4: Storage

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory where the waste is generated.[7][9]

The SAA should be at or near the point of generation and inspected weekly for any signs of

leakage.[9]

Ensure that the waste is stored separately from incompatible materials, such as strong

oxidizing agents.[11]

Step 5: Disposal Request

Once the container is full or ready for disposal, submit a waste collection request to your

institution's EHS or equivalent department.[7][12]

Do not dispose of Methyl 3-methoxy-4-methylbenzoate down the drain or in regular trash.

[6][12][13]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-methoxy-4-methylbenzoate.
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Caption: Disposal workflow for Methyl 3-methoxy-4-methylbenzoate.
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Accidental Release Measures
In the event of a spill, adhere to the following procedures:

Small Spills:

Ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, sweep up the material, avoiding dust formation, and place it in a suitable,

closed container for disposal.

For liquid spills, contain the spill with an inert absorbent material (e.g., sand, vermiculite)

and collect it into a labeled container for disposal.[10]

Large Spills:

Evacuate the area.

Contact your institution's emergency response team or EHS office immediately.

By following these detailed procedures, you can ensure the safe and compliant disposal of

Methyl 3-methoxy-4-methylbenzoate, fostering a secure laboratory environment and

upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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